![molecular formula C15H10Cl2F3NO B3037462 3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide CAS No. 478048-24-7](/img/structure/B3037462.png)
3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide
Overview
Description
3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide (DCMMB) is a widely used compound in scientific research due to its unique properties. DCMMB is a small molecule inhibitor with a wide range of applications in biochemistry and physiology. It has been used in many research studies to study the effects of various biochemical and physiological processes. DCMMB has also been used to study the mechanism of action of various drugs and to improve the accuracy of lab experiments.
Scientific Research Applications
Antipathogenic Activity
- Antipathogenic Properties: New derivatives, including those with 3,5-dichlorophenyl substituents, have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest potential for developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Mosquito Control
- Insecticidal Activity: Compounds such as SIR-6874, which include 3,5-dichloro-substituted benzamides, have been identified as effective inhibitors of mosquito development, offering a potential approach for controlling mosquito populations without the extensive damage associated with classical insecticides (Schaefer, Miura, Wilder, & Mulligan, 1978).
Material Science
- Polyimide Synthesis: Substituted benzamides, including those with 3,5-dichloro groups, have been used in the synthesis of novel aromatic polyimides. These polyimides show good solubility in organic solvents and exhibit desirable properties like high glass-transition temperatures and thermal stability, making them suitable for various industrial applications (Liu et al., 2002).
Anticancer Research
- Anticancer Potential: Some benzamide derivatives, including those with 3,5-dichloro substituents, have shown promising anticancer activity against various cancer cell lines. These findings open avenues for developing new therapeutic agents in cancer treatment (Ravichandiran et al., 2019).
Synthetic Methods
- Synthetic Process Development: Research into the synthesis of various benzamides, including those with 3,5-dichloro substitution, has led to the development of improved synthetic methods. These processes are characterized by mild conditions, convenient operations, and good yields, which are beneficial for large-scale production (Gong Ping, 2007).
Safety and Hazards
properties
IUPAC Name |
3,5-dichloro-N-methyl-N-[4-(trifluoromethyl)phenyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Cl2F3NO/c1-21(13-4-2-10(3-5-13)15(18,19)20)14(22)9-6-11(16)8-12(17)7-9/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYFOMZHVRMSPII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=C(C=C1)C(F)(F)F)C(=O)C2=CC(=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Cl2F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.